Cas no 122188-09-4 (Benzo[g]pteridine-2,4(3H,10H)-dione, 7,8-dimethyl-3,10-dinonyl-)

• Product Name: Benzo[g]pteridine-2,4(3H,10H)-dione, 7,8-dimethyl-3,10-dinonyl-
• CAS No: 122188-09-4
• MF: C₃₀H₄₆N₄O₂
• MW: 494.711847782135
• CID: 1213655
• PubChem ID: 56619782
• Update Time: 2025-04-20

Benzo[g]pteridine-2,4(3H,10H)-dione, 7,8-dimethyl-3,10-dinonyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[g]pteridine-2,4(3H,10H)-dione, 7,8-dimethyl-3,10-dinonyl-
• 7,8-dimethyl-3,10-di(nonyl)benzo[g]pteridine-2,4-dione
• 7,8-Dimethyl-3,10-dinonylbenzo[g]pteridine-2,4(3H,10H)-dione
• 122188-09-4
• DTXSID80718090
• SCHEMBL8510100

• Inchi： 1S/C30H46N4O2/c1-5-7-9-11-13-15-17-19-33-26-22-24(4)23(3)21-25(26)31-27-28(33)32-30(36)34(29(27)35)20-18-16-14-12-10-8-6-2/h21-22H,5-20H2,1-4H3
• InChI Key： MMQCKUZHIKZPHJ-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC(N1CCCCCCCCC)=O)N(C1C=C(C)C(C)=CC=1N=2)CCCCCCCCC

Computed Properties

• Exact Mass: 494.36238
• Monoisotopic Mass: 494.36207672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 16
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 65.3Ų

Experimental Properties

• PSA: 69.78